Cas no 60285-39-4 (Phenol, 2-chloro-5-(methylsulfonyl)-)

• Product Name: Phenol, 2-chloro-5-(methylsulfonyl)-
• CAS No: 60285-39-4
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• CID: 498264
• PubChem ID: 71400976
• Update Time: 2025-04-19

Phenol, 2-chloro-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-5-(methylsulfonyl)-
• 2-chloro-5-methylsulfonylphenol

• Inchi： 1S/C7H7ClO3S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• InChI Key： UILKDXMJVHQISU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)S(C)(=O)=O

Computed Properties

• Exact Mass: 205.98051
• Monoisotopic Mass: 205.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds